molecular formula C12H9BrO2 B8276307 2-Bromo-6,7-dimethyl naphtho-1,4-quinone

2-Bromo-6,7-dimethyl naphtho-1,4-quinone

Cat. No.: B8276307
M. Wt: 265.10 g/mol
InChI Key: PZZQPQYCZKWEEN-UHFFFAOYSA-N
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Description

2-Bromo-6,7-dimethyl naphtho-1,4-quinone is a useful research compound. Its molecular formula is C12H9BrO2 and its molecular weight is 265.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H9BrO2

Molecular Weight

265.10 g/mol

IUPAC Name

2-bromo-6,7-dimethylnaphthalene-1,4-dione

InChI

InChI=1S/C12H9BrO2/c1-6-3-8-9(4-7(6)2)12(15)10(13)5-11(8)14/h3-5H,1-2H3

InChI Key

PZZQPQYCZKWEEN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1C)C(=O)C(=CC2=O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6,7-dimethyl naphtho-1,4-quinone (20.0 g.; 0.107 mole) in glacial acetic acid (250 ml) was stirred during the dropwise addition of bromine (5.6 ml; 17.2 g; 0.107 mole) in acetic acid (10 ml.) at 15° C. and allowed to stir at this temperature for a further 2 hours. Anhydrous sodium acetate (20 g) was added and the mixture stirred at 100° C. for 11/2 hours after an initial half hour period at room temperature; cooled, poured into water (2.5 l) and the yellow bromo product filtered off. It had m.p. (ethanol, chloroform) 156°-159° C. (Found; C, 53.47; H, 3.39; Br, 30.23; C12H9BrO2 requires; C, 54.36; H, 3.42; Br, 30.14%):
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
5.6 mL
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Name
Quantity
2.5 L
Type
reactant
Reaction Step Three

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